4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine

• IUPAC Name: 2-methyl-4-[4-[1-(2-methylpropyl)piperidin-4-yl]piperazin-1-yl]-6-propylpyrimidine
• InChI: InChI=1S/C21H37N5/c1-5-6-19-15-21(23-18(4)22-19)26-13-11-25(12-14-26)20-7-9-24(10-8-20)16-17(2)3/h15,17,20H,5-14,16H2,1-4H3
• InChI Key: FJBBKLWRHFEQRY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NC(=N1)C)N2CCN(CC2)C3CCN(CC3)CC(C)C
• Molecular Formula: C21H37N5
• Molecular Weight: 359.6 g/mol

Description

4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrimidine-based drugs and has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine is not fully understood. However, it is believed to act on specific receptors in the brain, such as dopamine and serotonin receptors. The compound has also been found to inhibit the activity of certain enzymes, which play a crucial role in the development of neurological disorders.
Biochemical and Physiological Effects
4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine has been found to have various biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. The compound has also been found to reduce the growth of cancer cells and inhibit the replication of viruses.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine in lab experiments include its high potency and specificity. The compound has shown promising results in various preclinical studies, making it a potential candidate for drug development. However, the limitations of using this compound in lab experiments include its high cost and limited availability.

Future Directions

There are several future directions for the research on 4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine. One direction is to further investigate its mechanism of action and identify specific targets for drug development. Another direction is to conduct clinical trials to evaluate its safety and efficacy in humans. Additionally, the compound could be modified to enhance its potency and reduce its toxicity. Overall, the research on 4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine holds great promise for the development of novel therapies for various diseases.

Scientific Research Applications

4-[4-(1-isobutylpiperidin-4-yl)piperazin-1-yl]-2-methyl-6-propylpyrimidine has shown potential therapeutic applications in various preclinical studies. It has been found to be effective in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound has also shown promising results in the treatment of cancer and infectious diseases.